Cas no 1804381-80-3 (Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate)

• Product Name: Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate
• CAS No: 1804381-80-3
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4973238
• Update Time: 2025-11-01

Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C10H8BrNO3/c1-15-9(13)4-6-2-3-8(11)7(5-12)10(6)14/h2-3,14H,4H2,1H3
• InChI Key： QNKYUKFTNVAUKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C#N)O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate

Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate (CAS No. 1804381-80-3): An Overview

Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate (CAS No. 1804381-80-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, cyano, and hydroxy functional groups, which confer it with a range of chemical properties and reactivity profiles.

The molecular formula of Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate is C₁₁H₉BrNO₃, and its molecular weight is approximately 277.09 g/mol. The presence of the bromine atom makes it a valuable intermediate in the synthesis of more complex molecules, particularly those requiring halogenation reactions. The cyano group, known for its strong electron-withdrawing properties, contributes to the compound's stability and reactivity in various chemical transformations. The hydroxy group, on the other hand, provides a site for further functionalization and can participate in hydrogen bonding interactions.

In the pharmaceutical industry, Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate has shown promise as a building block for the synthesis of novel drugs. Recent studies have explored its potential as an intermediate in the development of anticancer agents, anti-inflammatory drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of pyrazole derivatives with potent antitumor activity against various cancer cell lines.

The bromine atom in Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate can be readily substituted with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in organic synthesis to construct complex molecular architectures with high efficiency and selectivity. The cyano group can be converted into other functional groups, such as carboxylic acids, amides, and nitriles, through well-established chemical transformations. This versatility makes Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate an attractive starting material for the synthesis of a wide range of bioactive molecules.

In materials science, Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate has been investigated for its potential applications in the development of functional materials. The presence of the hydroxy group allows for the formation of hydrogen bonds, which can influence the physical properties of materials such as polymers and supramolecular assemblies. Additionally, the cyano group can participate in π-conjugated systems, making it useful in the design of electronic materials with enhanced conductivity and optical properties.

The synthetic accessibility of Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate has been well-documented in the literature. A common synthetic route involves the reaction of 4-bromo-3-cyano-2-hydroxybenzaldehyde with methyl acetoacetate under appropriate conditions. This reaction typically proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product. The yield and purity of Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate can be optimized by carefully controlling reaction parameters such as temperature, solvent choice, and catalyst selection.

In conclusion, Methyl 4-bromo-3-cyano-2-hydroxyphenylacetate (CAS No. 1804381-80-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it a valuable intermediate in organic synthesis and a promising candidate for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of chemistry.